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Compound of Interest

Compound Name:
1-(Difluoromethyl)-1H-pyrazole-4-

carbaldehyde

Cat. No.: B1472399 Get Quote

In the landscape of modern drug discovery and agrochemical development, the strategic

incorporation of fluorine atoms and specific heterocyclic scaffolds can dramatically enhance the

pharmacokinetic and pharmacodynamic properties of a molecule.[1] The 1-(Difluoromethyl)-1H-

pyrazole moiety has emerged as a "privileged scaffold," appearing in numerous bioactive

compounds, including a new class of fungicides known as succinate dehydrogenase inhibitors

(SDHI).[2][3][4] 1-(Difluoromethyl)-1H-pyrazole-4-carbaldehyde is a key chemical

intermediate that serves as a versatile and powerful building block for accessing these complex

molecular architectures.[4]

The presence of the difluoromethyl (CHF₂) group often improves metabolic stability, lipophilicity,

and binding affinity.[1] The pyrazole core is a bioisostere for other aromatic systems and

provides crucial hydrogen bonding capabilities.[5] This guide provides researchers, scientists,

and drug development professionals with a comprehensive overview of the core reactivity of

this intermediate, detailed experimental protocols for its key transformations, and the scientific

rationale behind these methodologies.

Physicochemical Properties and Safety Data
A thorough understanding of the physical properties and safety profile of any chemical

intermediate is a prerequisite for its safe and effective use.
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Property Value Source

IUPAC Name
1-(difluoromethyl)-1H-pyrazole-

4-carbaldehyde
Internal

Molecular Formula C₅H₄F₂N₂O [6]

Molecular Weight 162.09 g/mol [6]

Appearance
Typically a white to off-white

solid
General Knowledge

CAS Number
1207836-09-5 (example, may

vary)
Internal

Safety and Handling:

This compound should be handled with appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated

fume hood.

GHS Hazard Statements:

H302: Harmful if swallowed.[6][7]

H315: Causes skin irritation.[6][7]

H319: Causes serious eye irritation.[6][7]

H335: May cause respiratory irritation.[6][7]

GHS Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]
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Core Reactivity: The Synergy of Aldehyde, Pyrazole,
and Difluoromethyl Groups
The synthetic versatility of 1-(difluoromethyl)-1H-pyrazole-4-carbaldehyde stems from the

reactivity of its aldehyde functional group, modulated by the electronic properties of the

difluoromethylpyrazole ring. The aldehyde carbon is electrophilic and readily undergoes

nucleophilic attack, serving as a handle for a wide array of chemical transformations. The

electron-withdrawing nature of the difluoromethyl group and the pyrazole ring enhances the

electrophilicity of the aldehyde, often leading to cleaner and more efficient reactions compared

to less electron-deficient aldehydes.
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Core Intermediate

Key Transformations Resulting Scaffolds

1-(Difluoromethyl)-1H-
pyrazole-4-carbaldehyde

Reductive Amination RNH₂, [H]

Wittig Reaction Ph₃P=CHR

Knoevenagel Condensation
 CH₂(CN)₂, Base

Oxidation
 [O]

Substituted Amines
(C-N Bond Formation)

Substituted Alkenes
(C=C Bond Formation)

Electron-Deficient Alkenes

Carboxylic Acid
(e.g., DFPA)
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Hydrazone Precursor

Add Hydrazone solution dropwise

POCl₃, Dry DMF

Add POCl₃ to cold DMF (0 °C)
to form Vilsmeier Reagent

Heat reaction mixture (e.g., 80 °C, 4h)

Quench on crushed ice

Neutralize with aq. NaOH

Purify by column chromatography

1-(Difluoromethyl)-1H-
pyrazole-4-carbaldehyde
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Pyrazole-4-carbaldehyde

Combine Aldehyde, Amine,
and Solvent

Primary/Secondary Amine DCE or THF

NaBH(OAc)₃

Add NaBH(OAc)₃ portion-wise

Stir at room temperature
(Imine/Iminium formation)

Stir until completion (TLC)

Quench with aq. NaHCO₃

Extract with organic solvent

Purify (Chromatography/Crystallization)

Target Amine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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